Cas no 2171226-80-3 (3-bromo-2-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 3-bromo-2-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2171226-80-3
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6368849
• PubChem ID: 165510651
• Update Time: 2025-05-20

3-bromo-2-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• 3-bromo-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171226-80-3
• EN300-1532850
• EN300-1532318
• EN300-1531994
• 3-bromo-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 3-bromo-2-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171153-63-0
• 2172263-73-7

• Inchi： 1S/C27H23BrN2O5/c28-23-11-5-10-21(26(32)33)24(23)30-25(31)15-12-16(13-15)29-27(34)35-14-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-11,15-16,22H,12-14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DLIJYEWAXPHSJY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-2-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

Introduction to 3-Bromo-2-(1R,3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic Acid (CAS No. 2171226-80-3)

3-Bromo-2-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2171226-80-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted benzene ring, a cyclobutane ring, and an amino group protected by a fluorenylmethyloxycarbonyl (Fmoc) moiety. These structural elements contribute to its potential utility in various therapeutic applications.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. This makes 3-bromo-2-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid an attractive candidate for the synthesis of complex peptides and peptidomimetics. The presence of the bromine atom on the benzene ring can also influence the compound's reactivity and biological activity, making it a valuable intermediate in the development of novel drugs.

Recent studies have highlighted the importance of cyclobutane rings in the design of bioactive molecules. These rings are known for their rigidity and conformational constraints, which can enhance the binding affinity and selectivity of drug candidates. The bromo-substituted benzene ring further adds to the compound's versatility by providing a handle for further functionalization through various chemical reactions such as Suzuki coupling or palladium-catalyzed cross-coupling reactions.

In the context of medicinal chemistry, 3-bromo-2-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid has been explored for its potential as a lead compound in the development of new therapeutic agents. Its unique structure suggests that it could be used to target specific protein-protein interactions or enzyme activities that are implicated in various diseases. For instance, recent research has shown that compounds with similar structural motifs have demonstrated promising activity against kinases, G protein-coupled receptors (GPCRs), and other important biological targets.

The synthesis of 3-bromo-2-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid involves several steps, including the formation of the cyclobutane ring, introduction of the bromine atom, and protection of the amino group with Fmoc. These synthetic routes are well-documented in the literature and can be optimized to achieve high yields and purity. The ability to synthesize this compound efficiently is crucial for its application in drug discovery and development.

From a pharmacological perspective, 3-bromo-2-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid has shown potential in preclinical studies. Its ability to modulate specific biological pathways makes it a promising candidate for further investigation. For example, preliminary studies have indicated that this compound can inhibit certain enzymes involved in cancer progression and inflammatory responses. These findings suggest that it could be developed into a therapeutic agent for treating diseases such as cancer, arthritis, and other inflammatory conditions.

The use of Fmoc protection in this compound also facilitates its incorporation into larger molecular architectures, such as peptides or peptidomimetics. This is particularly useful in the design of prodrugs or drug delivery systems where controlled release and targeted delivery are critical factors. The flexibility provided by the Fmoc group allows for fine-tuning of the compound's properties to meet specific therapeutic requirements.

In conclusion, 3-bromo-2-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2171226-80-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an exciting candidate for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.